Cas no 1029475-77-1 (7'-Methyl-2',3',4',6'-tetrahydrospirocyclohexane-1,1'-pyrazolo3,4-bpyridine-3'-one)

7'-Methyl-2',3',4',6'-tetrahydrospirocyclohexane-1,1'-pyrazolo3,4-bpyridine-3'-one structure
1029475-77-1 structure
Product Name:7'-Methyl-2',3',4',6'-tetrahydrospirocyclohexane-1,1'-pyrazolo3,4-bpyridine-3'-one
CAS No:1029475-77-1
MF:C12H17N3O
MW:219.282882452011
MDL:MFCD22573534
CID:1069617
PubChem ID:136227261
Update Time:2025-07-15

7'-Methyl-2',3',4',6'-tetrahydrospirocyclohexane-1,1'-pyrazolo3,4-bpyridine-3'-one Chemical and Physical Properties

Names and Identifiers

    • 7'-Methyl-2',3',4',6'-tetrahydrospiro[cyclohexane-1,1'-pyrazolo[3,4-b]pyridine]-3'-one
    • LG-0713
    • DTXSID00744336
    • CHEMBL4935569
    • 3'-methyl-2',5',6',7'-tetrahydrospiro[cyclohexane-1,4'-pyrazolo[3,4-b]pyridine]-6'-one
    • 3-methylspiro[5,7-dihydro-2H-pyrazolo[3,4-b]pyridine-4,1'-cyclohexane]-6-one
    • 3'-Methyl-2',7'-dihydrospiro[cyclohexane-1,4'-pyrazolo[3,4-b]pyridin]-6'(5'H)-one
    • CS-0365938
    • 1029475-77-1
    • AKOS015996900
    • 3'-Methyl-1',2'-dihydrospiro[cyclohexane-1,4'-pyrazolo[3,4-b]pyridin]-6'(5'H)-one
    • 7'-Methyl-2',3',4',6'-tetrahydrospirocyclohexane-1,1'-pyrazolo3,4-bpyridine-3'-one
    • MDL: MFCD22573534
    • Inchi: 1S/C12H17N3O/c1-8-10-11(15-14-8)13-9(16)7-12(10)5-3-2-4-6-12/h2-7H2,1H3,(H2,13,14,15,16)
    • InChI Key: LECZXRXHELRVBO-UHFFFAOYSA-N
    • SMILES: O=C1CC2(C3=C(C)NN=C3N1)CCCCC2

Computed Properties

  • Exact Mass: 219.137162174g/mol
  • Monoisotopic Mass: 219.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 57.8Ų

7'-Methyl-2',3',4',6'-tetrahydrospirocyclohexane-1,1'-pyrazolo3,4-bpyridine-3'-one Pricemore >>

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7'-Methyl-2',3',4',6'-tetrahydrospirocyclohexane-1,1'-pyrazolo3,4-bpyridine-3'-one Related Literature

Additional information on 7'-Methyl-2',3',4',6'-tetrahydrospirocyclohexane-1,1'-pyrazolo3,4-bpyridine-3'-one

Introduction to 7'-Methyl-2',3',4',6'-tetrahydrospirocyclohexane-1,1'-pyrazolo[3,4-b]pyridine-3'-one (CAS No. 1029475-77-1)

7'-Methyl-2',3',4',6'-tetrahydrospirocyclohexane-1,1'-pyrazolo[3,4-b]pyridine-3'-one, with the CAS number 1029475-77-1, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. This compound belongs to the class of spirocyclic pyrazolopyridines, which are known for their diverse biological activities and therapeutic potential.

The structure of 7'-Methyl-2',3',4',6'-tetrahydrospirocyclohexane-1,1'-pyrazolo[3,4-b]pyridine-3'-one is characterized by a spirocyclic framework, which consists of a cyclohexane ring fused with a pyrazolopyridine moiety. The presence of the methyl group at the 7' position and the tetrahydro substitution on the cyclohexane ring contribute to its unique chemical properties and biological activity. This compound has been extensively studied for its potential as a lead molecule in the development of novel drugs targeting various diseases.

Recent research has highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to modulate specific biological targets. For instance, studies have shown that 7'-Methyl-2',3',4',6'-tetrahydrospirocyclohexane-1,1'-pyrazolo[3,4-b]pyridine-3'-one exhibits potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 7'-Methyl-2',3',4',6'-tetrahydrospirocyclohexane-1,1'-pyrazolo[3,4-b]pyridine-3'-one has also shown promise in neurodegenerative disease research. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. These findings suggest that it may have therapeutic potential for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 7'-Methyl-2',3',4',6'-tetrahydrospirocyclohexane-1,1'-pyrazolo[3,4-b]pyridine-3'-one have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. The compound's stability under physiological conditions and its low toxicity profile further support its potential as a drug candidate.

In the context of drug discovery and development, 7'-Methyl-2',3',4',6'-tetrahydrospirocyclohexane-1,1'-pyrazolo[3,4-b]pyridine-3'-one has been used as a scaffold for the design of more potent and selective analogs. Through structure-activity relationship (SAR) studies, researchers have identified key structural modifications that enhance the compound's biological activity while minimizing side effects. These efforts have led to the development of several promising lead compounds that are currently undergoing preclinical evaluation.

The synthesis of 7'-Methyl-2',3',4',6'-tetrahydrospirocyclohexane-1,1'-pyrazolo[3,4-b]pyridine-3'-one involves multiple steps and requires precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the formation of the spirocyclic core through intramolecular cyclization reactions followed by functional group modifications to introduce the desired substituents. Advances in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, facilitating its use in large-scale drug discovery programs.

In conclusion, 7'-Methyl-2',3',4',6'-tetrahydrospirocyclohexane-1,1'-pyrazolo[3,4-b]pyridine-3'-one (CAS No. 1029475-77-1) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and refine its use in treating various diseases.

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